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Chemical Applicable Reported
Grade Key Characteristics Composition Standard PTA-SCC
(Key Elements) (ASTM/ASME) Resistance
NEXAGE Resistance to weld and 17Cr-14Ni-3Mo- S31740 (ASME Yes [1]
317AP stress relief cracking; 0.3Nb-N [1] CC3038) [1]
naphthenic acid corrosion
resistance [1]
347AP Resistance to weld and 18Cr-10Ni-0.3Nb-  S34751 [1] Yes [1]
stress relief cracking [1] Extra low C [1]
NEXAGE High-temperature strength; 18Cr-11Ni-3Cu- S34752 (ASME Yes [1]
347AIPha resistance to weld and Mo-Nb-B-N-Extra ~ CC2984) [1]

stress relief cracking [1]

low C [1]

Understanding PTA-SCC and Material Solutions

Polythionic Acid Stress Corrosion Cracking (PTA-SCC) is a form of intergranular attack that can occur in

sensitized austenitic stainless steels when exposed to polythionic acids, which form in environments where

sulfur compounds and moisture are present [2].
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e The Sensitization Problem: Standard austenitic stainless steels like 304H can become "sensitized"
when heated in a critical temperature range (approximately 800-1500°F / 427-816°C). During this
exposure, chromium carbides precipitate along the grain boundaries, depleting the surrounding matrix
of chromium and making it susceptible to intergranular corrosion and cracking [2].

e The Stabilized Solution: Alloys like those in the 347 family are "stabilized" through the addition of
niobium (also known as columbium). Niobium has a stronger affinity for carbon than chromium. It
forms stable niobium carbides, which prevents chromium depletion and thereby confers resistance
to intergranular corrosion and PTA-SCC [1] [2]. The "extra low carbon" content in modern variants
like 347AP further enhances this resistance by reducing the amount of carbon available to form
harmful carbides [1].

Suggested Experimental Protocol

To experimentally compare the PTA-SCC resistance of different alloys, the following standard test method is

commonly used. You can adapt this protocol for comparing Type 347LN and Type 304H.
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[Start Experimena

1. Sample Preparation
- Cut specimens to standard dimensions
- Apply solution heat treatment
- Sensitize heat treatment (e.g., 1150°F/621°C for 1 hour)

2. Test Environment Setup
- Generate polythionic acid solution
(by reacting H2S with moisture/air)
- Maintain environment in sealed vessel

3. Specimen Exposure
- Introduce sensitized specimens
- Apply a constant tensile load
(U-bend, C-ring, or direct tension)

:

/4. Monitoring & Data Collection\
- Record time to failure

- Monitor for crack initiation

- Document exposure duration

\ Note environmental conditions > )

:

5. Post-Test Analysis
- Examine under microscope
- Determine crack depth/length
- Assess failure mode (intergranular)
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Standard Test Method for PTA-SCC Resistance [2]

Objective: To evaluate the susceptibility of sensitized stainless steels to cracking in a polythionic acid
environment.
1. Sample Preparation:

o Prepare specimens from the alloys to be tested (e.g., Type 347LN, Type 304H).

o Sensitization Heat Treatment: Crucially, expose the specimens to a temperature within the
sensitization range (e.g., 1150°F / 621°C for 1 hour) and then air-cool. This step intentionally
creates the condition that promotes susceptibility.

2. Test Environment:

o Generate a polythionic acid environment. This is often done in a lab by creating an atmosphere

containing H2S and moisture.
3. Testing:

o Place the sensitized specimens in the test environment. Stressed specimens (e.g., U-bend or

C-ring) are typically used to accelerate cracking.
4. Evaluation:
o After a predetermined exposure time, remove the specimens.

o Examine them, typically under a microscope, for evidence of intergranular cracking.
o The time to failure or the extent of cracking is used as a measure of resistance.

Interpretation Guidance and Future Research

¢ Interpreting the Available Data: The presence of niobium stabilization in 347LN suggests inherent
PTA-SCC resistance. Type 304H, lacking stabilization and with higher carbon content, is inherently
susceptible after sensitization. A direct comparative experiment would quantify their performance
difference.

¢ Future Research Directions: You could design a study focusing on the threshold conditions (e.g.,
minimum sensitization time, critical stress level, or environmental concentration) under which Type
347LN maintains its resistance compared to Type 304H. Investigating the performance of their
weldments would also be highly valuable for industrial applications.
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To cite this document: Smolecule. [Comparison of PTA-SCC Resistant Stainless Steels]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b571748#type-347In-vs-

type-304h-pta-scc-resistance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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